Cas no 1352934-60-1 (1-Methoxy-7-(trifluoromethyl)isoquinoline)

• Product Name: 1-Methoxy-7-(trifluoromethyl)isoquinoline
• CAS No: 1352934-60-1
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 2902251
• PubChem ID: 58562521
• Update Time: 2024-02-29

1-Methoxy-7-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-7-(trifluoromethyl)isoquinoline
• 7-(TRIFLUOROMETHYL)-1-METHOXYISOQUINOLINE
• Isoquinoline, 1-methoxy-7-(trifluoromethyl)-
• 1-Methoxy-7-(trifluoromethyl)isoquinoline

• Inchi： 1S/C11H8F3NO/c1-16-10-9-6-8(11(12,13)14)3-2-7(9)4-5-15-10/h2-6H,1H3
• InChI Key： GVKIDNCXLLYWJZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CN=C(C=2C=1)OC)(F)F

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives